Cas no 1788677-96-2 (4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide
• CAS No: 1788677-96-2
• MF: C₁₈H₂₂FNO₃S
• MW: 351.435587406158
• CID: 5404110
• Update Time: 2025-06-12

4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzenesulfonamide
• 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H22FNO3S/c1-14-13-17(7-8-18(14)19)24(22,23)20-11-9-16(10-12-21)15-5-3-2-4-6-15/h2-8,13,16,20-21H,9-12H2,1H3
• InChI Key： CMISYBGZXVPSRN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2=CC=CC=C2)CCO)(=O)=O)=CC=C(F)C(C)=C1

Additional information on 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide

Introduction to 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide (CAS No. 1788677-96-2)

4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide, identified by its CAS number 1788677-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a fluoro substituent, a hydroxy group, and a phenyl moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore in many drugs, exhibiting a wide range of biological effects including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a fluoro atom at the 4-position of the benzene ring in this compound enhances its metabolic stability and binding affinity to biological targets. This modification is particularly significant in drug design, as fluorine atoms can influence the electronic properties and lipophilicity of molecules, thereby affecting their pharmacokinetic profiles.

The presence of a 5-hydroxy-3-phenylpentyl side chain adds another layer of complexity to the molecule. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding. Additionally, the phenyl ring provides a hydrophobic surface that can interact with lipid regions of biological membranes or other hydrophobic pockets in target proteins. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been increasing interest in the development of novel sulfonamides with improved pharmacological properties. The compound 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide has been studied for its potential applications in various therapeutic areas. For instance, researchers have explored its antimicrobial properties, investigating its efficacy against Gram-positive and Gram-negative bacteria. The fluoro substitution is known to enhance the activity of sulfonamides against certain bacterial strains by improving their ability to penetrate bacterial cell walls and inhibit essential metabolic pathways.

The structural motif of this compound also suggests potential anticancer applications. Sulfonamides have been reported to interfere with key enzymes involved in tumor growth and progression. The combination of a hydroxyl group and a phenyl ring may facilitate specific interactions with cancer-related proteins, leading to inhibitory effects on cellular proliferation. Furthermore, the fluorine atom can enhance the bioavailability and half-life of the drug, ensuring prolonged therapeutic action.

The synthesis of 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex side chain efficiently. The introduction of the fluoro substituent often requires specialized fluorinating agents under controlled conditions to achieve high yields and purity.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that sulfonamides with fluoro substituents exhibit improved oral bioavailability due to their enhanced lipophilicity. Additionally, the hydroxyl group can influence metabolic pathways, potentially leading to reduced clearance rates and prolonged circulation times in the body. These characteristics make it an attractive candidate for oral administration in therapeutic formulations.

Evaluation of the compound's safety profile is another critical aspect of its development. Preclinical studies have focused on assessing its toxicity, immunogenicity, and potential side effects. The presence of multiple functional groups necessitates thorough toxicological testing to ensure that it does not elicit adverse reactions at therapeutic doses. Additionally, studies on its interaction with biological targets help predict its mechanism of action and potential therapeutic benefits.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify key interactions with biological targets such as enzymes and receptors. These studies provide valuable insights into how structural modifications can enhance potency and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising derivatives for further development.

The future prospects for 4-fluoro-N-(5-hydroxy-3-phenylpentyl)-3-methylbenzene-1-sulfonamide are promising, with ongoing research aimed at exploring its full therapeutic potential. Clinical trials may soon be initiated to evaluate its efficacy in treating various diseases, including infections and cancerous conditions. As our understanding of molecular interactions continues to evolve, this compound represents an exciting opportunity for innovation in medicinal chemistry.